Cas no 446255-03-4 (Hexabromodiphenyl ethers)
Hexabromodiphenyl ethers structure
Product Name:Hexabromodiphenyl ethers
CAS No:446255-03-4
MF:C12H4Br6O
MW:643.583559036255
CID:2951891
PubChem ID:37454
Update Time:2025-04-21
Hexabromodiphenyl ethers Chemical and Physical Properties
Names and Identifiers
-
- 1,2,5-三溴-3-(2,4,6-三溴苯氧基)苯
- BDE 148
- PBDE 148
- Hexabromodiphenyl ethers
- 1,2,5-tribromo-3-(2,4,6-tribromophenoxy)benzene
- ND6VH2E266
- 2,2',3,4',5,6'-Hexabromodiphenyl ether
- Hexabromophenoxybenzene
- Hexabromodiphenyl oxide
- Diphenyl ether, hexabromo derivative
- Benzene, 1,1'-oxybis-, hexabromo deriv
- Benzene, 1,2,5-tribromo-3-(2,4,6-tribromophenoxy)-
- Benzene, 1,1'-oxybis-, hexabromo deriv.
- 2,2',3',4,5',6-Hexabromo[1,1'-oxybisbenzene]
- Q27284805
- 446255-03-4
- BDE-148
- HB 60P
- HEXABROMODIPHENYL ETHER (MIXED ISOMERS)
- UNII-ND6VH2E266
- Benzene, 1,1'-oxybis-hexabromo deriv.
- DTXSID60879951
- 9346I1RE5F
- 1,1'-Oxybisbenzene hexabromo deriv.
- OJMHGSMSQZEBFH-UHFFFAOYSA-N
- BR 33N
- Benzene, 1,1'oxybis, hexabromo deriv.
- HSDB 7111
- EINECS 253-058-6
-
- Inchi: 1S/C12H4Br6O/c13-5-2-8(16)12(9(17)3-5)19-10-4-6(14)1-7(15)11(10)18/h1-4H
- InChI Key: OJMHGSMSQZEBFH-UHFFFAOYSA-N
- SMILES: BrC1C(=CC(=CC=1OC1C(=CC(=CC=1Br)Br)Br)Br)Br
Computed Properties
- Exact Mass: 643.53009Da
- Monoisotopic Mass: 637.53624Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.6
- Topological Polar Surface Area: 9.2
Experimental Properties
- Density: 2.502±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (2.1E-5 g/L) (25 ºC),
- LogP: log Kow = 7.40
Hexabromodiphenyl ethers Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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